Cas no 127905-39-9 (2-(2,5-Dimethoxyphenylthio)benzaldehyde)

• Product Name: 2-(2,5-Dimethoxyphenylthio)benzaldehyde
• CAS No: 127905-39-9
• MF: C₁₅H₁₄O₃S
• MW: 274.334863185883
• CID: 4585811
• Update Time: 2025-07-14

2-(2,5-Dimethoxyphenylthio)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dimethoxyphenylthio)benzaldehyde
• Benzaldehyde, 2-[(2,5-dimethoxyphenyl)thio]-

• Inchi： 1S/C15H14O3S/c1-17-12-7-8-13(18-2)15(9-12)19-14-6-4-3-5-11(14)10-16/h3-10H,1-2H3
• InChI Key： JHVPUCDIQAZGHY-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC=C1SC1=CC(OC)=CC=C1OC

Additional information on 2-(2,5-Dimethoxyphenylthio)benzaldehyde

Professional Introduction to 2-(2,5-Dimethoxyphenylthio)benzaldehyde (CAS No. 127905-39-9)

2-(2,5-Dimethoxyphenylthio)benzaldehyde, a compound with the chemical formula C₁₃H₁₂O₂S, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound is characterized by its aromatic structure, featuring a benzaldehyde moiety linked to a thioether group connected to a dimethoxyphenyl ring. The presence of multiple functional groups makes it a versatile intermediate in the synthesis of various pharmacologically active agents.

The CAS number 127905-39-9 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature and industrial applications. The benzaldehyde component of this molecule is well-known for its role as a precursor in the synthesis of several important pharmaceuticals. Its aromatic ring system and the electron-donating dimethoxy groups enhance its reactivity, making it a valuable building block in organic synthesis.

In recent years, the interest in 2-(2,5-Dimethoxyphenylthio)benzaldehyde has surged due to its potential applications in drug discovery and development. The thioether linkage introduces unique chemical properties that can be exploited in the design of novel therapeutic agents. Specifically, the sulfur atom in the thioether group can participate in various chemical reactions, including nucleophilic substitution and metal coordination, which are crucial for medicinal chemistry applications.

One of the most compelling aspects of this compound is its utility as a scaffold for developing small-molecule inhibitors. Researchers have leveraged its structural features to create molecules that interact with biological targets such as enzymes and receptors. For instance, derivatives of 2-(2,5-Dimethoxyphenylthio)benzaldehyde have been investigated for their potential in modulating inflammatory pathways and neurodegenerative diseases. The dimethoxy groups enhance lipophilicity, which is often essential for drug bioavailability and membrane permeability.

The synthesis of 2-(2,5-Dimethoxyphenylthio)benzaldehyde typically involves condensation reactions between appropriate aldehydes and thioethers under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired aromatic system with high precision.

Recent studies have highlighted the role of 2-(2,5-Dimethoxyphenylthio)benzaldehyde in the development of novel antimicrobial agents. The structural features of this compound allow it to interact with bacterial cell walls and disrupt essential metabolic pathways. This has opened up new avenues for combating drug-resistant bacteria, a growing concern in global healthcare. Additionally, its potential as an intermediate in the synthesis of antifungal compounds has been explored, further demonstrating its versatility.

In the realm of bioorganic chemistry, 2-(2,5-Dimethoxyphenylthio)benzaldehyde serves as a key intermediate in the preparation of chiral compounds. The presence of stereogenic centers can be strategically introduced during synthesis to produce enantiomerically pure derivatives with enhanced biological activity. Such derivatives are particularly valuable in drug development, where enantiomeric purity can significantly impact efficacy and safety profiles.

The compound's reactivity also makes it suitable for use in polymer chemistry and material science. Functionalized derivatives can be incorporated into polymers to impart specific properties such as thermal stability or biodegradability. This interdisciplinary application underscores the broad utility of 2-(2,5-Dimethoxyphenylthio)benzaldehyde beyond traditional pharmaceuticals.

Eco-friendly synthetic routes have also been developed for 2-(2,5-Dimethoxyphenylthio)benzaldehyde, aligning with global efforts to minimize environmental impact. Solvent-free reactions and catalytic methods have reduced waste generation and energy consumption without compromising yield or purity. These advancements are crucial for sustainable chemical manufacturing practices.

The future prospects for 2-(2,5-Dimethoxyphenylthio)benzaldehyde are promising, with ongoing research exploring its potential in diverse fields such as agrochemicals and specialty chemicals. Its unique structural features offer opportunities for innovation across multiple sectors. As synthetic methodologies continue to evolve, the accessibility and applicability of this compound are expected to expand further.